Cas no 1803544-60-6 (2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1803544-60-6
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4930822
• Update Time: 2025-10-21

2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-5-3(1-12)2-14-6(13)4(5)11/h2H,1,12H2,(H2,13,14)
• InChI Key： OXKZYVAZOVXUGC-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=CC(CN)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine

2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No 1803544-60-6, known as 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include an amino group at position 2, an aminomethyl group at position 5, an iodo substituent at position 3, and a trifluoromethoxy group at position 4 on a pyridine ring. These functional groups endow the molecule with a range of interesting chemical and biological properties.

Recent studies have highlighted the potential of 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The presence of the trifluoromethoxy group introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Additionally, the amino and aminomethyl groups provide opportunities for further functionalization, enabling researchers to explore diverse chemical modifications that could improve pharmacokinetic profiles or enhance target specificity.

One of the most promising applications of this compound lies in its potential as a building block for constructing bioactive molecules. Researchers have demonstrated that 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine can serve as a versatile starting material for synthesizing complex heterocyclic compounds with intricate architectures. For instance, recent advancements in cross-coupling reactions have enabled the efficient construction of biaryl systems incorporating this pyridine derivative, opening new avenues for exploring novel drug candidates.

The iodine substituent at position 3 plays a crucial role in facilitating various chemical transformations. For example, it can act as a leaving group in nucleophilic substitution reactions or undergo oxidative addition processes in transition-metal-catalyzed reactions. This makes 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine an invaluable intermediate in the synthesis of advanced materials and functional molecules.

From a synthetic perspective, the preparation of 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine involves a series of carefully optimized steps that ensure high yields and purity. Recent methodologies have focused on streamlining the synthesis process by employing environmentally friendly reagents and energy-efficient reaction conditions. These advancements not only enhance the scalability of production but also align with current sustainability goals in chemical manufacturing.

In terms of biological activity, preliminary assays have revealed that 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine exhibits moderate inhibitory effects against several enzyme targets associated with inflammatory diseases and cancer. While further research is required to fully elucidate its mechanism of action, these findings underscore its potential as a lead compound for drug development.

Moreover, computational studies using advanced molecular modeling techniques have provided valuable insights into the electronic properties and conformational flexibility of 2-Amino-5-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine. These studies have revealed that the molecule's unique arrangement of electron-donating and electron-withdrawing groups creates regions of high reactivity, which could be exploited for designing more effective drug delivery systems or advanced materials with tailored functionalities.

In conclusion, 2-Amino-5-(aminomethyl)-3-Iodo-4-Trifluoromethoxypyridine (CAS No 1803544606) represents a significant advancement in modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methodologies and promising biological activity profiles, positions it as a key player in both academic research and industrial applications. As ongoing investigations continue to uncover new facets of its potential, this compound is poised to make meaningful contributions to the development of innovative solutions across multiple scientific disciplines.